butyloxycarbonyl-cyclo(aspartyl-prolyl-asparaginyl-lysyl) methyl ester
butyloxycarbonyl-cyclo(aspartyl-prolyl-asparaginyl-lysyl) methyl ester
Brand Name:
Vulcanchem
CAS No.:
134821-16-2
VCID:
VC0236791
InChI:
InChI=1S/C25H40N6O9/c1-25(2,3)40-24(38)30-17(13-20(34)39-4)23(37)31-11-7-9-18(31)22(36)29-16(12-19(27)33)21(35)28-15(14-32)8-5-6-10-26/h7,11,14-18H,5-6,8-10,12-13,26H2,1-4H3,(H2,27,33)(H,28,35)(H,29,36)(H,30,38)/t15-,16-,17-,18-/m0/s1
SMILES:
CC(C)(C)OC(=O)NC(CC(=O)OC)C(=O)N1C=CCC1C(=O)NC(CC(=O)N)C(=O)NC(CCCCN)C=O
Molecular Formula:
C25H40N6O9
Molecular Weight:
568.6 g/mol
butyloxycarbonyl-cyclo(aspartyl-prolyl-asparaginyl-lysyl) methyl ester
CAS No.: 134821-16-2
Main Products
VCID: VC0236791
Molecular Formula: C25H40N6O9
Molecular Weight: 568.6 g/mol
| CAS No. | 134821-16-2 |
|---|---|
| Product Name | butyloxycarbonyl-cyclo(aspartyl-prolyl-asparaginyl-lysyl) methyl ester |
| Molecular Formula | C25H40N6O9 |
| Molecular Weight | 568.6 g/mol |
| IUPAC Name | methyl (3S)-4-[(2S)-2-[[(2S)-4-amino-1-[[(2S)-6-amino-1-oxohexan-2-yl]amino]-1,4-dioxobutan-2-yl]carbamoyl]-2,3-dihydropyrrol-1-yl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate |
| Standard InChI | InChI=1S/C25H40N6O9/c1-25(2,3)40-24(38)30-17(13-20(34)39-4)23(37)31-11-7-9-18(31)22(36)29-16(12-19(27)33)21(35)28-15(14-32)8-5-6-10-26/h7,11,14-18H,5-6,8-10,12-13,26H2,1-4H3,(H2,27,33)(H,28,35)(H,29,36)(H,30,38)/t15-,16-,17-,18-/m0/s1 |
| Standard InChIKey | AVKMUWOZHZOMPQ-XSLAGTTESA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H](CC(=O)OC)C(=O)N1C=CC[C@H]1C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CCCCN)C=O |
| SMILES | CC(C)(C)OC(=O)NC(CC(=O)OC)C(=O)N1C=CCC1C(=O)NC(CC(=O)N)C(=O)NC(CCCCN)C=O |
| Canonical SMILES | CC(C)(C)OC(=O)NC(CC(=O)OC)C(=O)N1C=CCC1C(=O)NC(CC(=O)N)C(=O)NC(CCCCN)C=O |
| Synonyms | BOC-cyclo(Asp-Pro-Asn-Lys)OMe butyloxycarbonyl-cyclo(aspartyl-prolyl-asparaginyl-lysyl) methyl este |
| PubChem Compound | 195770 |
| Last Modified | Nov 11 2021 |
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